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Section 1: Chemical Profile & Hazard
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Compound of Interest
Compound Name: SNAP 5089
Cat. No.: B1682095

Get Quote

Before initiating any disposal protocol, it is critical to understand the physicochemical properties
of the compound. SNAP 5089 is typically supplied as a lyophilized powder and reconstituted in
organic solvents like DMSO for in vitro and in vivo assays [1].
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Property Specification

5-[[[3-(4,4-Diphenyl-1-
piperidinyl)propyllamino]carbonyl]-1,4-dihydro-

Chemical Name 2,6-dimethyl-4-(4-nitrophenyl)-3-
pyridinecarboxylic acid methyl ester
hydrochloride
157066-77-8 (HCl salt) / 157066-76-7 (Free

CAS Number
base)

] 645.19 g/mol (HCI salt) / 608.73 g/mol (Free

Molecular Weight
base)

Molecular Formula C36H40N405-HCI

Primary Target alA-adrenoceptor (Ki = 0.35 nM)

Purity >98% (HPLC)

Section 2: Mechanistic Causality — Why Strict
Disposal is Required

SNAP 5089 displays >600-fold selectivity for the alA-adrenoceptor over other adrenoceptor
subtypes . In biological systems, it competitively inhibits norepinephrine-induced smooth
muscle contractions. Because of its nanomolar binding affinity (Ki = 0.35 nM), even trace
amounts of active compound in wastewater can act as an endocrine and cardiovascular
disruptor in aquatic organisms. Standard drain disposal is strictly prohibited; the complex
aromatic ring structure requires high-temperature chemical incineration (>1000°C) to ensure
complete molecular destruction without generating toxic byproducts [2].
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Fig 1. SNAP 5089 competitive inhibition of the alA-adrenoceptor signaling pathway.

Section 3: Risk Mitigation & Personal Protective
Equipment (PPE)
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Because SNAP 5089 is highly active and frequently dissolved in Dimethyl Sulfoxide (DMSO)—
a carrier solvent that rapidly penetrates the epidermal barrier and transports dissolved solutes
directly into the bloodstream—PPE must be selected to mitigate both particulate inhalation and

solvent exposure.

o Respiratory Protection: Weighing of the lyophilized powder must occur within a Class Il
Biological Safety Cabinet (BSC) or a dedicated powder weighing hood to prevent inhalation
of aerosolized particulates.

o Dermal Protection: Double-gloving with nitrile gloves (minimum 5 mil thickness) is
mandatory. Causality Check: If DMSO splashes onto the outer glove, it must be removed
and replaced immediately, as DMSO will degrade nitrile and permeate to the skin within
minutes.

o Eye Protection: ANSI-approved chemical splash goggles.

Section 4: Step-by-Step Disposal Protocols

Waste segregation is the most critical step in laboratory disposal. Mixing incompatible waste
streams can lead to exothermic reactions or regulatory fines.
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Fig 2. Step-by-step segregation and disposal workflow for SNAP 5089 laboratory waste.

Protocol A: Solid Waste Disposal (Powder & Empty
Vials)
e Segregation: Place empty vials, broken glass, or unused powder into a sealable, puncture-

resistant hazardous waste container.

» Containment: Double-bag the container using 4-mil polyethylene bags to prevent particulate
escape during transit.

o Labeling: Affix a GHS-compliant label specifying: "Toxic Organic Solid Waste - Contains
SNAP 5089 (alA-adrenoceptor antagonist)”.
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 Validation: Verify the seal integrity by gently compressing the outer bag to check for air leaks
before transferring to the Environmental Health & Safety (EH&S) collection area.

Protocol B: Liquid Waste Disposal (DMSO/Ethanol Stock
Solutions)

o Segregation: Transfer liquid waste into a designated "Non-Halogenated Organic Solvent"
waste carboy made of High-Density Polyethylene (HDPE). Do not mix with strong oxidizers
or halogenated solvents.

e Volume Control: Never fill the carboy beyond 80% capacity. This void space is a self-
validating safety measure that accommodates vapor expansion if ambient lab temperatures
fluctuate.

o Secondary Containment: Store the carboy in a secondary spill tray away from direct light and
heat sources.

o Labeling: Clearly list all constituents and their approximate percentages on the waste
manifest (e.g., "DMSO 99%, SNAP 5089 <1%").

Protocol C: Contaminated Consumables (Tips, Tubes,
PPE)

o Collection: Discard pipette tips, microcentrifuge tubes, and contaminated outer gloves into a
dedicated, chemically compatible waste bin lined with a heavy-duty bag.

o Deactivation Warning: Do not attempt to autoclave this waste. Autoclaving chemical waste
can volatilize toxic compounds and expose facility staff to hazardous vapors. Route directly
for chemical incineration.

Section 5: Spill Response & Decontamination
Workflow

In the event of an accidental spill, immediate containment is required to prevent aerosolization
or surface permeation.
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o For Dry Powder Spills: Do not sweep dry powder, as the mechanical action generates
inhalable aerosols. Instead, gently cover the spill with damp absorbent paper (using water or
a 10% ethanol solution) to suppress dust. Carefully scoop the wet absorbent material into a
hazardous waste bag using a disposable spatula. Wash the area thoroughly with soap and
water.

e For Liquid Spills (DMSO Solutions): Apply a commercial chemical absorbent pad or
vermiculite to the spill. Once the liquid is fully absorbed, collect the material using non-
sparking tools. Clean the surface with a strong detergent solution, as DMSO leaves a
residue that can solubilize other latent laboratory contaminants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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